Cas no 2137726-39-5 (Sodium 4-(pyrrolidine-1-sulfonyl)benzene-1-sulfinate)

• Product Name: Sodium 4-(pyrrolidine-1-sulfonyl)benzene-1-sulfinate
• CAS No: 2137726-39-5
• MF: C₁₀H₁₂NNaO₄S₂
• MW: 297.326351165771
• CID: 6190396
• PubChem ID: 165450209
• Update Time: 2025-06-30

Sodium 4-(pyrrolidine-1-sulfonyl)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 4-(pyrrolidine-1-sulfonyl)benzene-1-sulfinate
• 2137726-39-5
• EN300-722620
• Sodium 4-(pyrrolidine-1-sulfonyl)benzene-1-sulfinate

• Inchi： 1S/C10H13NO4S2.Na/c12-16(13)9-3-5-10(6-4-9)17(14,15)11-7-1-2-8-11;/h3-6H,1-2,7-8H2,(H,12,13);/q;+1/p-1
• InChI Key： MDLZSYPCPKNBAH-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=CC=1)S(=O)[O-])(N1CCCC1)(=O)=O.[Na+]

Computed Properties

• Exact Mass: 297.01054449g/mol
• Monoisotopic Mass: 297.01054449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų

Additional information on Sodium 4-(pyrrolidine-1-sulfonyl)benzene-1-sulfinate

Comprehensive Overview of Sodium 4-(pyrrolidine-1-sulfonyl)benzene-1-sulfinate (CAS No. 2137726-39-5)

Sodium 4-(pyrrolidine-1-sulfonyl)benzene-1-sulfinate (CAS No. 2137726-39-5) is a specialized sulfinate derivative with growing interest in pharmaceutical and chemical research. This compound, characterized by its unique sulfonyl and sulfinate functional groups, is increasingly studied for its potential applications in drug discovery, catalysis, and material science. Its molecular structure combines a benzene sulfinate core with a pyrrolidine sulfonyl moiety, offering versatile reactivity for synthetic chemists.

Recent trends in organic synthesis highlight the demand for sulfur-containing compounds like Sodium 4-(pyrrolidine-1-sulfonyl)benzene-1-sulfinate. Researchers are exploring its role in C-S bond formation reactions, a hot topic in green chemistry and sustainable catalysis. The compound’s water-soluble sodium salt form enhances its utility in aqueous-phase reactions, aligning with the industry’s shift toward eco-friendly solvents. Questions such as "How to synthesize sulfinate derivatives?" or "Applications of sulfonyl compounds in medicinal chemistry" frequently appear in academic searches, reflecting its relevance.

In pharmaceutical intermediates, CAS No. 2137726-39-5 is valued for its potential to modify bioactive molecules. Its pyrrolidine ring contributes to lipophilicity and hydrogen bonding, critical for drug-target interactions. Discussions on platforms like PubMed and Reaxys often focus on its use in protease inhibitor design or kinase modulation, addressing common queries like "Sulfinate-based drug candidates 2024" or "Pyrrolidine sulfonyl compounds in FDA-approved drugs."

The compound’s spectroscopic properties (e.g., NMR and IR data) are well-documented, aiding in quality control for industrial applications. Analytical chemists frequently search for "CAS 2137726-39-5 characterization methods" or "HPLC purity protocols for sulfinates," underscoring the need for reliable analytical standards. Its stability under ambient conditions makes it a practical choice for high-throughput screening.

From a material science perspective, Sodium 4-(pyrrolidine-1-sulfonyl)benzene-1-sulfinate is investigated for polymer modification and surface functionalization. Its sulfinate group can act as a radical initiator or crosslinking agent, topics trending in nanotechnology forums. Searches like "Sulfinates in conductive polymers" or "CAS 2137726-39-5 for coatings" reflect interdisciplinary interest.

Regulatory and safety data for this compound comply with global chemical inventories (e.g., REACH, TSCA). While not classified as hazardous, proper handling protocols are recommended, addressing frequent queries such as "Is Sodium 4-(pyrrolidine-1-sulfonyl)benzene-1-sulfinate toxic?" or "Storage conditions for sulfinate salts."

In summary, CAS No. 2137726-39-5 represents a multifaceted tool for researchers tackling challenges in synthetic chemistry, drug development, and advanced materials. Its combination of structural features and functional versatility ensures continued exploration in both academic and industrial settings.